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Compound of Interest

Compound Name: GPX4-IN-11

Cat. No.: B15582281

This guide provides crucial safety and logistical information for the proper disposal of GPX4-IN-
11, a small molecule inhibitor of Glutathione Peroxidase 4 (GPX4). The content is tailored for
researchers, scientists, and drug development professionals to ensure laboratory safety and
regulatory compliance. As a specific Safety Data Sheet (SDS) for GPX4-IN-11 is not readily
available in public domains, this compound should be handled as a potentially hazardous
substance, adhering to the best practices for the disposal of potent, biologically active small
molecules.

Compound Data

While detailed toxicological and environmental hazard data for GPX4-IN-11 are not publicly
available, the following table summarizes its known chemical properties. This information is
critical for correct labeling and waste management.

Property Value
CAS Number 951570-56-2[1]
Molecular Formula C27H26N404[1]
Molecular Weight 470.52 g/mol [1]

o An effective inhibitor of GPX4, crucial in the
Description _

study of ferroptosis.[1]

Storage -20°C[1]
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Immediate Safety and Handling Precautions

Given that GPX4-IN-11 is a potent, biologically active compound with uncharacterized
toxicological properties, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.[2]

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile).[2]

Body Protection: A laboratory coat must be worn.[2]

Respiratory Protection: When handling the solid compound outside of a certified fume hood
or if aerosolization is possible, an appropriate respirator should be used.[2]

Engineering Controls:

o Always handle the solid form of GPX4-IN-11 and prepare solutions within a certified
laboratory fume hood to prevent the inhalation of dust or vapors.[2]

o Ensure the laboratory is well-ventilated.[3]

Detailed Disposal Protocol

The proper disposal of GPX4-IN-11 is contingent on its physical state (solid or solution) and
whether it has come into contact with other materials. All waste containing this compound must
be treated as hazardous chemical waste.[4]

Step 1: Unused or Expired Solid Compound

» Do not dispose of the solid chemical in regular trash or down the drain.[4]

e The original container holding the unused or expired GPX4-IN-11 must be treated as
hazardous chemical waste.[2]

e Ensure the container is securely sealed and that the label is intact, legible, and clearly
identifies the contents.[2]
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» Store the sealed container in a designated hazardous waste accumulation area, ensuring it
is segregated from incompatible materials.[2]

Step 2: Solutions Containing GPX4-IN-11

o Collect all solutions containing GPX4-IN-11 (e.g., from experiments or stock solutions) in a
dedicated, leak-proof, and shatter-resistant hazardous waste container.[4]

e The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name "GPX4-IN-11" along with the solvent used (e.g., "GPX4-IN-11 in DMSQO").[2]

[4]
o Keep the waste container tightly sealed when not in use.

» Store the liquid hazardous waste container in a designated satellite accumulation area within
the laboratory.[4]

Step 3: Contaminated Laboratory Materials

e Solid Waste: Items such as gloves, weighing paper, and pipette tips that have been
contaminated with GPX4-IN-11 should be collected in a designated hazardous waste bag or
container.[2][4]

o Sharps: Any needles or syringes used for handling solutions of the inhibitor must be
disposed of in an approved sharps container.[2]

¢ Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable
solvent. This rinsate must be collected and treated as hazardous liquid waste.[2] If
decontamination is not possible, the glassware itself should be disposed of as hazardous
solid waste.[2]

Step 4: Decontamination and Final Disposal

o Surface Decontamination: Decontaminate any surfaces or equipment that have come into
contact with GPX4-IN-11. A common and effective method is to wipe the surfaces with a
suitable solvent (such as 70% ethanol) followed by a cleaning agent. All cleaning materials
used in this process must be disposed of as hazardous waste.[4]
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+ Waste Collection: Arrange for the collection of all hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of GPX4-IN-11 and
associated materials.

GPX4-IN-11 Disposal Workflow

Waste Generation

Unused Solid Contaminated Materials

Waste CoIIe%Vion & Segregation
Y

\ 4

Y

Liquid Waste Container Solid Waste Container Sharps Container

Labeling & Storage
/ g" ¢ \

Label as Hazardous Waste:
- Chemical Name
- Solvent (if applicable)
- Accumulation Date

Store in Designated
Satellite Accumulation Area

Final Disposal
\4

Arrange Pickup by
Institutional EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GPX4-IN-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com
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